Cas no 1256784-88-9 (5-chloro-2-(piperidin-3-yl)pyridine)

• Product Name: 5-chloro-2-(piperidin-3-yl)pyridine
• CAS No: 1256784-88-9
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 6377943
• PubChem ID: 82399186
• Update Time: 2025-05-21

5-chloro-2-(piperidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(piperidin-3-yl)pyridine
• Pyridine, 5-chloro-2-(3-piperidinyl)-
• 1256784-88-9
• EN300-1964954

• Inchi： 1S/C10H13ClN2/c11-9-3-4-10(13-7-9)8-2-1-5-12-6-8/h3-4,7-8,12H,1-2,5-6H2
• InChI Key： OZPNHYCEGDBWEP-UHFFFAOYSA-N
• SMILES： C1(C2CCCNC2)=NC=C(Cl)C=C1

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 305.9±42.0 °C(Predicted)
• pka: 9.34±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-chloro-2-(piperidin-3-yl)pyridine

5-Chloro-2-(Piperidin-3-Yl)Pyridine: A Comprehensive Overview

5-Chloro-2-(piperidin-3-yl)pyridine is a heterocyclic compound with the CAS number 1256784-88-9. This compound belongs to the class of pyridines, which are six-membered aromatic rings containing one nitrogen atom. The presence of a chlorine substituent at the 5-position and a piperidin-3-yl group at the 2-position imparts unique chemical and physical properties to this molecule, making it a subject of interest in various fields of research.

The structure of 5-chloro-2-(piperidin-3-yl)pyridine consists of a pyridine ring with two substituents: a chlorine atom at position 5 and a piperidin-3-yl group at position 2. Piperidine is a six-membered saturated ring containing one nitrogen atom, and its substitution at position 3 introduces steric and electronic effects that influence the reactivity and stability of the compound. The combination of these groups creates a molecule with potential applications in drug design, material science, and organic synthesis.

Recent studies have highlighted the importance of 5-chloro-2-(piperidin-3-yl)pyridine in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules. For instance, this compound has been used as an intermediate in the synthesis of various pharmaceutical agents, including anti-inflammatory drugs and antiviral compounds. Its ability to act as a versatile scaffold has made it a valuable tool in drug discovery.

The synthesis of 5-chloro-2-(piperidin-3-yl)pyridine involves multiple steps, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements have facilitated its use in large-scale applications, such as in the production of agrochemicals and specialty chemicals.

In terms of physical properties, 5-chloro-2-(piperidin-3-yl)pyridine exhibits moderate solubility in organic solvents and shows thermal stability up to certain temperatures. Its electronic properties make it suitable for applications in optoelectronics, where materials with specific electronic transitions are required. Recent research has focused on its potential use in organic light-emitting diodes (OLEDs) due to its ability to emit light upon excitation.

The biological activity of 5-chloro-2-(piperidin-3-yl)pyridine has been extensively studied. It has shown promise as an inhibitor of certain enzymes involved in metabolic pathways, making it a candidate for therapeutic interventions. Additionally, its ability to modulate ion channels has been explored, suggesting potential applications in treating neurological disorders.

From an environmental perspective, 5-chloro-2-(piperidin-3-yl)pyridine has been evaluated for its biodegradability and toxicity. Studies indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its persistence in the environment. Efforts are underway to develop greener synthesis routes and waste management strategies to mitigate these issues.

In conclusion, 5-chloro-2-(piperidin-3-y1)pyridine is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as an important molecule for future research and development.